Cas no 337906-36-2 (2-(methoxymethyl)-1,4-Benzenediamine)

• Product Name: 2-(methoxymethyl)-1,4-Benzenediamine
• CAS No: 337906-36-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD20690892
• CID: 1465676
• Update Time: 2026-04-28

2-(methoxymethyl)-1,4-Benzenediamine Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)-1,4-Benzenediamine
• 1,4-Benzenediamine, 2-(methoxymethyl)-
• 2-(methoxymethyl)1,4-Benzenediamine
• 2-(methoxymethyl)benzene-1,4-diamine

• MDL： MFCD20690892
• SMILES： NC1=CC=C(N)C=C1COC

Computed Properties

• Exact Mass: 152.09506

Experimental Properties

• Boiling Point: 296.0±25.0°C at 760 mmHg
• PSA: 61.27

2-(methoxymethyl)-1,4-Benzenediamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on 2-(methoxymethyl)-1,4-Benzenediamine

Comprehensive Overview of 2-(Methoxymethyl)-1,4-Benzenediamine (CAS No. 337906-36-2): Properties, Applications, and Industry Trends

2-(Methoxymethyl)-1,4-Benzenediamine, identified by its CAS number 337906-36-2, is a specialized aromatic diamine compound gaining attention in advanced material science and specialty chemical applications. This derivative of benzenediamine features a unique methoxymethyl functional group, which enhances its solubility and reactivity compared to traditional diamine compounds. Researchers and industrial users frequently search for terms like "2-(Methoxymethyl)-1,4-Benzenediamine synthesis", "CAS 337906-36-2 applications", and "benzenediamine derivatives in polymers", reflecting growing interest in its versatile properties.

The compound's molecular structure combines the stability of an aromatic ring with the flexibility of an ether-linked methyl group, making it valuable for designing high-performance polymers. Recent studies highlight its potential in creating heat-resistant epoxy resins and polyurethane elastomers, particularly in aerospace and automotive industries where lightweight, durable materials are prioritized. Environmental concerns have also driven searches for "sustainable diamine alternatives", positioning this compound as a candidate for greener material formulations due to its efficient reaction kinetics.

Analytical characterization of CAS 337906-36-2 reveals excellent thermal stability (decomposition temperature >250°C) and compatibility with common organic solvents, addressing frequent queries about "diamine compound processing methods". Its dual amine functionality allows for crosslinking in polymer networks, while the methoxymethyl group reduces crystallinity – a property extensively discussed in forums on "improving polymer processability". These attributes make it particularly relevant for 3D printing resins, where users often search for "low-viscosity diamine components".

In pharmaceutical intermediate applications, the compound's structure shows promise for developing novel heterocyclic compounds. Patent literature indicates interest in its use for specialty dye synthesis and photoactive materials, correlating with rising searches for "advanced organic electronic materials". The methoxy modification significantly impacts electronic distribution patterns, a feature leveraged in molecular engineering for optoelectronic devices.

Quality standards for 2-(Methoxymethyl)-1,4-Benzenediamine typically require ≥98% purity, with HPLC and NMR being standard verification methods. Industry professionals frequently inquire about "CAS 337906-36-2 storage conditions" and "stability of substituted benzenediamines", to which manufacturers recommend inert atmosphere storage below 30°C. Recent technical papers emphasize its advantages over conventional diamines in achieving higher conversion rates in polycondensation reactions.

Emerging research directions include exploring its potential in self-healing materials and conductive polymers, topics generating substantial academic interest. The compound's balanced hydrophilicity-lipophilicity character makes it suitable for hybrid material systems, answering industry demands reflected in searches for "multifunctional polymer additives". Regulatory compliance aspects are frequently addressed, with the compound meeting standard safety protocols for industrial chemicals.

Market analysis shows growing adoption of CAS 337906-36-2 in Asia-Pacific specialty chemical sectors, particularly for high-end coatings and adhesives. This trend aligns with increased searches for "performance-enhancing diamine modifiers" and "next-generation curing agents". Technical discussions often compare its reactivity profile with similar compounds like 4-methoxy-1,3-benzenediamine, providing valuable data for material selection processes.

Future development may focus on optimizing production scales through continuous flow chemistry methods, a subject gaining traction in "green chemistry innovation" searches. The compound's role in circular economy models is being investigated, particularly regarding recyclability of derived polymers. These aspects position 2-(Methoxymethyl)-1,4-Benzenediamine as a compound of significant interest for sustainable material development initiatives.